Cas no 2058723-81-0 (4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol)

4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol structure
2058723-81-0 structure
Product Name:4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
CAS No:2058723-81-0
MF:C13H18ClNO2
MW:255.740522861481
CID:5721132
PubChem ID:109927260
Update Time:2023-10-25

4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-[[4-(hydroxymethyl)piperidin-1-yl]methyl]phenol
    • starbld0010908
    • 4-chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
    • 2058723-81-0
    • F1907-3108
    • AKOS026708017
    • 4-Piperidinemethanol, 1-[(5-chloro-2-hydroxyphenyl)methyl]-
    • 4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
    • Inchi: 1S/C13H18ClNO2/c14-12-1-2-13(17)11(7-12)8-15-5-3-10(9-16)4-6-15/h1-2,7,10,16-17H,3-6,8-9H2
    • InChI Key: RMBWNXYYKBWKRM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)CN1CCC(CO)CC1)O

Computed Properties

  • Exact Mass: 255.1026065g/mol
  • Monoisotopic Mass: 255.1026065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.7Ų

Experimental Properties

  • Density: 1.248±0.06 g/cm3(Predicted)
  • Boiling Point: 387.7±27.0 °C(Predicted)
  • pka: 9.55±0.43(Predicted)

4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C250841-100mg
4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
2058723-81-0
100mg
$ 95.00 2022-04-01
TRC
C250841-500mg
4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
2058723-81-0
500mg
$ 365.00 2022-04-01
TRC
C250841-1g
4-Chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
2058723-81-0
1g
$ 570.00 2022-04-01
Life Chemicals
F1907-3108-0.25g
4-chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
2058723-81-0 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-3108-0.5g
4-chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
2058723-81-0 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-3108-1g
4-chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
2058723-81-0 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-3108-2.5g
4-chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
2058723-81-0 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-3108-5g
4-chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
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$1203.0 2023-09-07
Life Chemicals
F1907-3108-10g
4-chloro-2-((4-(hydroxymethyl)piperidin-1-yl)methyl)phenol
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